Cas no 16484-85-8 (3H-purin-2-olate, 6,7-dihydro-3,7-dimethyl-6-oxo-, calcium salt (1:1))

• Product Name: 3H-purin-2-olate, 6,7-dihydro-3,7-dimethyl-6-oxo-, calcium salt (1:1)
• CAS No: 16484-85-8
• MF: C₇H₇CaN₄O₂
• MW: 219.23407959938
• CID: 1344864
• PubChem ID: 27888
• Update Time: 2025-04-20

3H-purin-2-olate, 6,7-dihydro-3,7-dimethyl-6-oxo-, calcium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 3H-purin-2-olate, 6,7-dihydro-3,7-dimethyl-6-oxo-, calcium salt (1:1)
• calcium,3,7-dimethyl-6-oxopurin-2-olate
• 16484-85-8
• DTXSID00274840

• Inchi： 1S/C7H8N4O2.Ca/c1-10-3-8-5-4(10)6(12)9-7(13)11(5)2;/h3H,1-2H3,(H,9,12,13);/q;+2/p-1
• InChI Key： OXXSBBRVUIKPMA-UHFFFAOYSA-M
• SMILES： [Ca+2].[O-]C1C2=C(N=CN2C)N(C)C(N=1)=O

Computed Properties

• Exact Mass: 494.07514
• Monoisotopic Mass: 219.019492
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6

Experimental Properties

• Boiling Point: 495.5°C at 760 mmHg
• Flash Point: 253.5°C
• PSA: 187.95